Cas no 1177299-27-2 (4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1177299-27-2
• MF: C₁₂H₁₁ClN₄S
• MW: 278.760539293289
• CID: 5734618
• PubChem ID: 45496462
• Update Time: 2025-06-12

4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-236785
• 4-chloro-N-(2-pyrazol-1-ylethyl)-1,3-benzothiazol-2-amine
• 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine
• SR-01000910827-1
• F2146-0630
• AKOS015957877
• SR-01000910827
• 1177299-27-2
• 2-Benzothiazolamine, 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-

• Inchi： 1S/C12H11ClN4S/c13-9-3-1-4-10-11(9)16-12(18-10)14-6-8-17-7-2-5-15-17/h1-5,7H,6,8H2,(H,14,16)
• InChI Key： HSEJFEJGRJWHLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(NCCN1C=CC=N1)S2

Computed Properties

• Exact Mass: 278.0392952g/mol
• Monoisotopic Mass: 278.0392952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 448.5±51.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)

Additional information on 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine

Introduction to 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1177299-27-2)

4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1177299-27-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of both chloro and pyrazole substituents in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine consists of a benzothiazole core, which is a well-known scaffold in medicinal chemistry, linked to an N-substituted ethyl chain that further incorporates a pyrazole ring. The benzothiazole moiety is particularly interesting as it is frequently found in bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The chloro group at the 4-position of the benzothiazole ring enhances the electrophilicity of the molecule, potentially facilitating interactions with nucleophilic sites on biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds more accurately. Studies suggest that the pyrazole ring in 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine can engage in hydrogen bonding with polar residues in protein active sites, while the ethyl chain may interact with hydrophobic pockets. This dual interaction pattern could be exploited to develop molecules with enhanced selectivity and potency.

In the context of drug discovery, the synthesis and characterization of 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine have been influenced by emerging trends in medicinal chemistry. For instance, there is a growing interest in designing molecules that can modulate multiple targets simultaneously, a strategy known as polypharmacology. The structural features of this compound make it a potential candidate for such an approach, as it could interact with both enzymatic and non enzymatic targets within biological pathways.

Moreover, the benzothiazole core has been extensively studied for its antimicrobial properties. Research indicates that derivatives of benzothiazole can disrupt bacterial cell membranes or inhibit key metabolic pathways in microorganisms. While 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine has not yet been tested for antimicrobial activity, its structural analogs suggest that it may exhibit similar properties. This potential makes it an attractive candidate for further exploration in the development of novel antimicrobial agents.

The synthesis of 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro group and the pyrazole-substituted ethyl chain are critical steps that must be carefully controlled to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently.

Once synthesized, the compound is subjected to rigorous analytical characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its structure. Additionally, computational methods like density functional theory (DFT) are employed to predict its electronic properties and reactivity.

The pharmacological evaluation of 4-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine involves testing its interactions with various biological targets using in vitro assays. These assays can provide insights into its potential therapeutic effects and side effects. For example, enzyme inhibition studies can determine whether the compound interacts with specific enzymes involved in disease pathways. Similarly, cell-based assays can assess its effects on cell proliferation, apoptosis, and other relevant biological processes.

One of the most exciting aspects of studying 4-chloro-N-[2-(1H-pyrazol-1-y]ethyl)-1,3-benzothiazol - 2 - amine is its potential as a lead compound for drug development. By modifying its structure based on initial findings from pharmacological studies, researchers can generate libraries of derivatives with improved properties such as higher potency, better selectivity, or enhanced solubility. Such modifications are often guided by structure-based drug design approaches that leverage computational models to predict how changes in the molecular structure will affect its biological activity.

The benzothiazole scaffold has been successfully utilized in numerous drug candidates over the years due to its ability to interact with diverse biological targets. For instance，benzothiazole derivatives have shown promise as anticonvulsants、antidepressants、and anti-inflammatory agents。The presence of both chloro and pyrazole substituents in 4-chloro-N-[ 2 - ( 1 H - pyrazol - 1 - yl ) ethyl ] - 1 , 3 - benz oth i az ol - 2 - am ine suggests that it may share some of these properties，while also exhibiting unique characteristics due to its specific substitution pattern。

In conclusion，4-chloro-N-[ 2 - ( 1 H - pyraz ol - 1 - yl ) eth y l ] - 1 , 3 - b enz oth i az ol - 2 - am ine ( CAS No .1177299- 27- ) is a structurally complex organic compound with significant potential for further exploration in pharmaceutical chemistry。Its unique combination of functional groups，including chloro、pyra zole、and benz oth i az ole moieties，makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents。With continued research into its pharmacological properties，synthetic modifications，and potential applications，this compound may contribute valuable insights into future advancements in medicine。